Cas no 68528-80-3 (DSS Crosslinker)

DSS Crosslinker (Disuccinimidyl suberate) is a homobifunctional N-hydroxysuccinimide (NHS) ester crosslinking reagent widely used in protein conjugation and biomolecular studies. Its key advantages include an 11.4 Å spacer arm, facilitating efficient crosslinking between primary amines in proteins, peptides, and other biomolecules. DSS is water-insoluble, ensuring selective reactivity in organic or mixed solvent systems, and its amine-specificity minimizes off-target reactions. The crosslinker is highly stable in dry form but hydrolyzes readily in aqueous buffers, allowing controlled reaction conditions. DSS is particularly valued for its ability to preserve protein function post-conjugation, making it suitable for applications such as antibody labeling, structural analysis, and protein-protein interaction studies.
DSS Crosslinker structure
DSS Crosslinker structure
Product Name:DSS Crosslinker
CAS No:68528-80-3
MF:C16H20N2O8
MW:368.338604927063
MDL:MFCD00049059
CID:58813
PubChem ID:87561635
Update Time:2025-10-07

DSS Crosslinker Chemical and Physical Properties

Names and Identifiers

    • Bis(2,5-dioxopyrrolidin-1-yl) octanedioate
    • Suberic acid bis(N-hydroxysuccinimide ester)
    • Disuccinimidyl suberate
    • Di(N-succinimidyl) Suberate
    • N,N'-Disuccinimidyl Suberate
    • Suberic acid bis(N-succinimidyl) ester
    • (DSS)
    • Di(N-succinimidyl) Octanedioate
    • DSS
    • Octanedioic Acid Di(N-succinimidyl) Ester
    • Suberic Acid Di(N-succinimidyl) Ester
    • Disuccinimidyl suberate(DSS)
    • DSS Crosslinker
    • Disuccinimidyl octanedioate
    • ZWIBGKZDAWNIFC-UHFFFAOYSA-N
    • AK117747
    • 2,5-Pyrrolidinedione, 1,1'-[(1,8-dioxo-1,8-octanediyl)bis(oxy)]bis-
    • Nhs-SA
    • DSIS
    • N-Hydroxysuccinimide suberic acid ester
    • 2,5-Pyrrolidinedione, 1,1'-((1,8-dioxo-1,8-octanediyl)bis(oxy))bis-
    • Suberi
    • MDL： MFCD00049059
    • Inchi： 1S/C16H20N2O8/c19-11-7-8-12(20)17(11)25-15(23)5-3-1-2-4-6-16(24)26-18-13(21)9-10-14(18)22/h1-10H2
    • InChI Key： ZWIBGKZDAWNIFC-UHFFFAOYSA-N
    • SMILES： O(C(CCCCCCC(=O)ON1C(CCC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 368.12200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 11
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 127
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: -0.1

Experimental Properties

  • Color/Form: Powder.
  • Melting Point: 169.0 to 173.0 deg-C
  • Boiling Point: 513.5°C at 760 mmHg
  • Solubility: chloroform: 50 mg/mL
  • Water Partition Coefficient: Insoluble in water. Soluble in chloroform: 50 mg/mL.
  • PSA: 127.36000
  • LogP: 0.41720
  • Solubility: Not determined

DSS Crosslinker Security Information

  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： 24/25
  • Storage Condition：2-8°C

DSS Crosslinker Customs Data

  • HS CODE：29171900

DSS Crosslinker Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-W019543-10mM*1mLinDMSO
DSS Crosslinker
 68528-80-3 99.73%
10mM*1mLinDMSO
 ￥610 2022-05-18
MedChemExpress
HY-W019543-100mg
Disuccinimidyl suberate Crosslinker
 68528-80-3 ≥98.0%
100mg
 ￥450 2025-04-16
S e l l e c k ZHONG GUO
S0657-500mg
DSS Crosslinker
 68528-80-3 97%
500mg
 ¥1170.68 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
XS1885-100mg
DSS Crosslinker
 68528-80-3 ≥95%
100mg
 ￥350.00 元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
XS1885-500mg
DSS Crosslinker
 68528-80-3 ≥95%
500mg
 ￥980.00 元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
XS4569-1g
DSS Crosslinker
 68528-80-3 ≥98%
1g
 ￥320元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
XS4569-250mg
DSS Crosslinker
 68528-80-3 ≥98%
250mg
 ￥120元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
XS4569-5g
DSS Crosslinker
 68528-80-3 ≥98%
5g
 ￥1280元 2023-09-15
Apollo Scientific
BICL100-1g
Disuccinimidyl suberate
 68528-80-3
1g
 £40.00 2025-02-19
Apollo Scientific
BICL100-5g
Disuccinimidyl suberate
 68528-80-3
5g
 £195.00 2025-02-19

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